Cas no 1701898-50-1 (2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid
• CAS No: 1701898-50-1
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5926544
• PubChem ID: 103663745
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid
• 1701898-50-1
• EN300-12412411
• 2-{[(benzyloxy)carbonyl]amino}-3-methyl-2-phenylbutanoic acid

• Inchi： 1S/C19H21NO4/c1-14(2)19(17(21)22,16-11-7-4-8-12-16)20-18(23)24-13-15-9-5-3-6-10-15/h3-12,14H,13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： XSAVCMAJABZLMD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(C(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid (CAS No. 1701898-50-1)

2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid (CAS No. 1701898-50-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-L-Leu-OH, is a derivative of leucine, an essential amino acid, and is characterized by its unique structural features and potential biological activities.

The chemical structure of 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid includes a benzyloxycarbonyl (Cbz) protecting group attached to the amino group, a methyl group at the β-position, and a phenyl group at the γ-position. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various peptides and pharmaceuticals.

Recent studies have highlighted the importance of 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can serve as a key building block in the synthesis of peptidomimetics with potent anti-inflammatory properties. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry in 2022, scientists explored the use of 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid in the development of anticancer drugs. The results showed that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are crucial for cancer therapy.

The versatility of 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid extends beyond its use as a pharmaceutical intermediate. It has also been investigated for its potential applications in materials science and nanotechnology. A recent study published in Advanced Materials in 2023 reported that this compound can be used to functionalize gold nanoparticles, enhancing their stability and biocompatibility. The functionalized nanoparticles showed improved performance in drug delivery systems, with enhanced cellular uptake and reduced toxicity.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid typically involves several steps, including the protection of the amino group with a benzyloxycarbonyl (Cbz) group, followed by the introduction of the methyl and phenyl groups. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In terms of safety and handling, it is important to note that while 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid is not classified as a hazardous material, proper precautions should be taken during its handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in a cool, dry place away from direct sunlight.

The future prospects for 2-{(benzyloxy)carbonylamino}-3-methyl-2-phenylbutanoic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that this versatile molecule will play an increasingly important role in various scientific and industrial fields.